Cas no 1804271-34-8 (3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one
• CAS No: 1804271-34-8
• MF: C₁₁H₁₁BrF₂O₂S
• MW: 325.16964840889
• CID: 4792180
• Update Time: 2025-10-24

3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O2S/c1-17-10-3-2-7(4-8(15)6-12)5-9(10)16-11(13)14/h2-3,5,11H,4,6H2,1H3
• InChI Key： RXBQRMVGJSNVDD-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)OC(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 3.8
• Topological Polar Surface Area: 51.6

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one

3-Bromo-1-(3-(Difluoromethoxy)-4-(Methylthio)phenyl)propan-2-one (CAS No. 1804271-34-8): An Emerging Compound in Medicinal Chemistry

3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one (CAS No. 1804271-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromine, difluoromethoxy, and methylthio functional groups, exhibits a complex molecular structure that offers a wide range of applications in drug discovery and development.

The difluoromethoxy group is particularly noteworthy for its ability to modulate the pharmacological properties of molecules. Fluorine atoms are known for their high electronegativity and small atomic radius, which can significantly influence the electronic and steric properties of a compound. In the context of 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one, the difluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for various therapeutic applications.

The methylthio group, on the other hand, introduces sulfur into the molecular structure, which can enhance the reactivity and bioavailability of the compound. Sulfur-containing compounds are often associated with anti-inflammatory and anti-cancer activities, making them valuable in the development of new drugs. The combination of these functional groups in 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one suggests a multifaceted approach to drug design.

Recent studies have explored the potential of 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-cancer activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In another study, researchers investigated the anti-inflammatory properties of 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one. The results showed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights the potential of this compound as a therapeutic agent for inflammatory diseases.

The bromine atom in 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one also plays a crucial role in its biological activity. Brominated compounds are known for their ability to interact with specific protein targets, making them valuable in drug discovery. The presence of bromine can enhance the binding affinity and selectivity of a molecule, which is essential for developing drugs with high efficacy and low side effects.

Beyond its therapeutic potential, 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to investigate the function of specific proteins or pathways in cells. The unique structure of this compound makes it an excellent candidate for developing probes that can help elucidate complex biological processes.

In conclusion, 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one (CAS No. 1804271-34-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique combination of functional groups offers opportunities for developing new drugs with improved pharmacological properties. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, further solidifying its importance in the field.